molecular formula C7H7N3OS B8499489 5-Amino-3-(2-thienylmethyl)-1,2,4-oxadiazole

5-Amino-3-(2-thienylmethyl)-1,2,4-oxadiazole

Cat. No.: B8499489
M. Wt: 181.22 g/mol
InChI Key: IYNYBYVMRIBZHK-UHFFFAOYSA-N
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Description

5-Amino-3-(2-thienylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7N3OS

Molecular Weight

181.22 g/mol

IUPAC Name

3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-amine

InChI

InChI=1S/C7H7N3OS/c8-7-9-6(10-11-7)4-5-2-1-3-12-5/h1-3H,4H2,(H2,8,9,10)

InChI Key

IYNYBYVMRIBZHK-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)CC2=NOC(=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

124.8 g. (0.44 moles) of the 3-(2-thienylmethyl)-5-(trichloromethyl)-1,2,4-oxadiazole obtained in part (a) are dissolved in 100 ml. of ether and added dropwise to 200 ml. of liquid ammonia at -45° with stirring. This mixture is stirred for one more hour and then the ammonia and solvent are permitted to evaporate overnight. The solid residue is treated with water and filtered under suction. 75 g. of crude 5-amino-3-(2-thienylmethyl)-1,2,4-oxadiazole are obtained which is recrystallized from isopropanol, yield 52.5 g., m.p. 132°-133°.
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